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Compound of Interest

Compound Name: 2-Methyl-4-propyloctane

Cat. No.: B14551760

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling and storage
of 2-Methyl-4-propyloctane (CAS No. 62184-33-2).[1][2][3] Adherence to these protocols is
crucial for ensuring laboratory safety and maintaining the integrity of the compound.

Chemical and Physical Properties

2-Methyl-4-propyloctane is a branched alkane with the molecular formula C12H26 and a
molecular weight of 170.33 g/mol .[1][2][3] Understanding its physical and chemical properties
Is essential for its safe handling and use in experimental settings.

Property Value Reference
CAS Number 62184-33-2 [1][21[3]
Molecular Formula C12H26 [1112][3]
Molecular Weight 170.33 g/mol [1112]
Boiling Point 191 °C [1]

Melting Point -50.8 °C (estimate) [1]

Density 0.7491 g/cm3 [1]
Refractive Index 1.4202 [1]
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Safety and Handling Protocols

As a volatile organic compound (VOC), 2-Methyl-4-propyloctane requires careful handling to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the planned experiment should be
conducted to determine the appropriate level of PPE. The following are minimum requirements
for handling 2-Methyl-4-propyloctane:

o Eye Protection: Chemical splash goggles or a face shield.
e Hand Protection: Nitrile or other chemically resistant gloves.
o Body Protection: A flame-retardant laboratory coat.

o Respiratory Protection: In poorly ventilated areas or when dealing with large quantities, a
respirator with an organic vapor cartridge is recommended.

General Handling Procedures

o Ventilation: Always handle 2-Methyl-4-propyloctane in a well-ventilated area, preferably
within a chemical fume hood.

« Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

o Grounding: When transferring large quantities, ground and bond containers to prevent static
discharge.

e Avoid Inhalation: Take precautions to avoid inhaling vapors.
e Avoid Contact: Prevent contact with skin, eyes, and clothing.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.
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Figure 1: Workflow for Safe Handling of 2-Methyl-4-propyloctane.
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Storage Protocols

Proper storage is essential to maintain the quality of 2-Methyl-4-propyloctane and to ensure a
safe laboratory environment.

Container: Store in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents.

Ignition Sources: The storage area should be free of ignition sources.
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Figure 2: Key Storage Requirements for 2-Methyl-4-propyloctane.

Emergency Procedures
Spill Response

o Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

o Ventilate: Increase ventilation to the area.
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e Contain: Use a non-combustible absorbent material (e.g., sand, vermiculite) to contain the
spill.

e Collect: Carefully collect the absorbed material into a sealed container for disposal.

e Decontaminate: Clean the spill area with soap and water.

First Aid

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocols

While specific experimental uses of 2-Methyl-4-propyloctane are not widely documented, its
properties as a non-polar, volatile solvent are similar to other branched alkanes like dodecane.
[4] The following is a general protocol for its use as a solvent in a chemical reaction.

Protocol: Use of 2-Methyl-4-propyloctane as a Non-Polar
Solvent

Objective: To serve as a reaction medium for a non-polar chemical synthesis.
Materials:
e 2-Methyl-4-propyloctane

e Reactants (ensure compatibility)
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Reaction vessel (e.g., round-bottom flask)

Stirring apparatus (e.g., magnetic stirrer and stir bar)

Heating/cooling apparatus (if required)

Inert gas supply (e.g., nitrogen, argon) if reactants are air-sensitive

Appropriate work-up and purification equipment

Procedure:

e Preparation:

o Ensure the reaction vessel is clean and dry.

o Set up the reaction apparatus in a chemical fume hood.

o If an inert atmosphere is required, purge the reaction vessel with the inert gas.

o Addition of Solvent and Reactants:

o Add the desired volume of 2-Methyl-4-propyloctane to the reaction vessel.

o With stirring, add the reactants to the solvent. The order of addition may be critical
depending on the specific reaction.

e Reaction:

o Maintain the desired reaction temperature using the heating or cooling apparatus.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-
MS).

o Work-up and Purification:

o Once the reaction is complete, cool the mixture to room temperature.
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o Quench the reaction if necessary, following a procedure appropriate for the specific
reactants.

o Separate the product from the solvent. This may involve techniques such as extraction,
distillation, or chromatography. Due to the relatively high boiling point of 2-Methyl-4-
propyloctane, removal under reduced pressure may be necessary.

e Waste Disposal:

o Dispose of the 2-Methyl-4-propyloctane waste and any other chemical waste according
to institutional and local regulations.

Waste Disposal

All waste containing 2-Methyl-4-propyloctane must be disposed of as hazardous waste.
e Collect in a designated, properly labeled, and sealed container.
¢ Do not mix with other incompatible waste streams.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14551760#protocols-for-handling-and-storing-2-
methyl-4-propyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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